1-benzyl-1H-pyrazole-4-carboximidamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Benzyl-1H-pyrazole-4-carboximidamide is a heterocyclic compound featuring a pyrazole core substituted with a benzyl group at position 1 and a carboximidamide functional group at position 4. This structure confers unique chemical and biological properties, making it a focus in medicinal chemistry and materials science. The compound is synthesized via methods such as nitrosation of 5-amino-1-arylpyrazole-4-carbonitriles using t-butyl nitrite under reflux conditions, followed by purification via recrystallization (Method B) . Key characterization techniques include TLC, melting point analysis, IR, and NMR spectroscopy, ensuring high purity and structural validation . Derivatives of this compound have shown promise in antileishmanial activity studies, though detailed biological data remain under investigation .
Properties
Molecular Formula |
C11H12N4 |
|---|---|
Molecular Weight |
200.24 g/mol |
IUPAC Name |
1-benzylpyrazole-4-carboximidamide |
InChI |
InChI=1S/C11H12N4/c12-11(13)10-6-14-15(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H3,12,13) |
InChI Key |
FLMSSHRZECTCSB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=C(C=N2)C(=N)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electron-withdrawing groups (e.g., Br, NO₂) increase melting points and stability, while electron-donating groups (e.g., OCH₃) modulate solubility .
- The presence of dual heterocycles (e.g., pyrazole + benzene in ) enhances binding affinity in biological systems.
Substituent Variations on the Pyrazole Core
Functionalization at the pyrazole ring’s nitrogen or carbon positions significantly alters reactivity and bioactivity:
| Compound Name | Substituent Position | Key Structural Differences | Impact on Properties |
|---|---|---|---|
| N-Hydroxy-1-(trifluoromethyl)-1H-pyrazole-4-carboximidamide | N-hydroxy, CF₃ at position 1 | Hydroxyl and trifluoromethyl groups | Increased acidity (hydroxyl) and lipophilicity (CF₃) |
| 4-Propyl-1H-pyrazole-1-carboximidamide | Propyl at position 4 | Aliphatic chain substitution | Higher hydrophobicity; altered pharmacokinetics |
| N-Benzyl-1,4-dimethyl-1H-pyrazol-5-amine | Benzyl at N1, methyl at C1/C4 | Amine vs. carboximidamide | Reduced hydrogen-bonding capacity; altered target selectivity |
Key Observations :
- Trifluoromethyl groups enhance metabolic resistance and membrane permeability .
Functional Group Comparisons
The carboximidamide group distinguishes 1-benzyl-1H-pyrazole-4-carboximidamide from other pyrazole derivatives:
| Compound Name | Functional Group | Key Differences |
|---|---|---|
| 1H-Pyrazole-4-carboxylic acid | Carboxylic acid | Higher acidity; prone to deprotonation in physiological conditions |
| 3-Methyl-1H-pyrazole | Methyl group | Simpler structure; lacks hydrogen-bonding capacity |
| 4-Amino-3,5-dimethyl-1H-pyrazole-1-carboximidamide | Amino + carboximidamide | Dual functional groups; enhanced nucleophilicity |
Key Observations :
- The carboximidamide group provides hydrogen-bond donor/acceptor sites, critical for interactions with biological targets .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
